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Compound of Interest

Compound Name: 1-Nitro-D-proline

Cat. No.: B13966137

Disclaimer: No specific Material Safety Data Sheet (MSDS) for 1-Nitro-D-proline was identified
during the literature search. The following safety and handling precautions are based on the
analysis of safety data for structurally related compounds, including D-proline and various nitro-
containing organic molecules, as well as general principles of laboratory safety. Researchers,
scientists, and drug development professionals should handle this compound with caution and
perform a thorough risk assessment before use.

Hazard Identification and Classification

Due to the presence of a nitro group, 1-Nitro-D-proline is anticipated to have potential hazards
associated with nitro compounds. These may include risks of being an oxidizing agent,
potential for thermal instability, and possible mutagenic properties. The amino acid backbone
(D-proline) itself is generally considered to be of low toxicity.

A study on the synthesis and biological evaluation of 1-nitroproline suggests that it may have
marginal mutagenicity, warranting further investigation into its carcinogenic potential.[1]

Table 1: Summary of Potential Hazards and Precautions based on Related Compounds
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Hazard Category Potential Hazard

Recommended Pictogram

Precautionary (Example from
Statements (P- related

Statements) compounds)

May be harmful if
swallowed, inhaled, or
absorbed through the
skin. May cause eye,
Health . _
skin, and respiratory
tract irritation.
Potential for

mutagenicity.[1]

P261: Avoid breathing
dust/fume/gas/mist/iva
pors/spray.[2] P280:
Wear protective
gloves/protective
clothing/eye
protection/face
protection.[2]
P301+P312: IF
SWALLOWED: Call a
POISON CENTER or
doctor/physician if you
feel unwell.[2] ialt text
P302+P352: IF ON

SKIN: Wash with

plenty of soap and

water.[2]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[2]

Fire and Explosion As with many organic
nitro compounds,
there is a potential for
thermal
decomposition at
elevated

temperatures, which

P210: Keep away -
laalt text
from heat, hot
surfaces, sparks,
open flames and other
ignition sources. No
smoking. P370+P378:

In case of fire: Use
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may release toxic appropriate media for
fumes such as extinction.

nitrogen oxides (NOXx),

carbon monoxide

(CO), and carbon

dioxide (C0O2).[3][4]

The environmental
impact is not fully
) characterized. Spills P273: Avoid release to  Not specified for
Environmental i .
should be contained the environment. related compounds.
to prevent entry into

waterways.

Experimental Protocols: Safe Handling Procedures
Personal Protective Equipment (PPE)

o Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[3][4]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent
skin contact.[3][5]

o Respiratory Protection: For operations that may generate dust or aerosols, use a
NIOSH/MSHA-approved respirator with an appropriate particulate filter.[4]

Engineering Controls

» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid material or preparing solutions.

» An eyewash station and safety shower should be readily accessible in the work area.

Handling and Storage

» Handling: Avoid creating dust.[4][6] Wash hands thoroughly after handling.[2] Avoid contact
with skin, eyes, and clothing.[3][4] Avoid ingestion and inhalation.[3][4]
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[3][4]
Keep away from heat and sources of ignition.[3][4] Store separately from strong oxidizing
agents.[3]

First Aid Measures

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Get medical attention.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get medical attention if irritation develops.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Get medical attention.[6]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Get medical attention.[6]

Spill and Disposal Procedures

o Spill: In case of a spill, wear appropriate PPE. Carefully sweep up the material, avoiding dust
generation, and place it in a suitable, labeled container for disposal.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Visualization of Safety Workflow

The following diagram illustrates the logical workflow from hazard identification to the
implementation of appropriate safety measures when working with 1-Nitro-D-proline.
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Caption: Logical workflow for handling 1-Nitro-D-proline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13966137#safety-and-handling-precautions-for-1-
nitro-d-proline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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